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Executive Summary

2-Methoxyquinolin-6-amine represents a critical "privileged scaffold" in medicinal chemistry—
a molecular framework capable of providing ligands for diverse biological targets. While often
utilized as a high-value intermediate, its structural architecture offers intrinsic biological
potential, particularly in kinase inhibition (targeting the ATP-binding pocket) and anti-infective
pharmacology (DNA intercalation and gyrase inhibition).

This guide dissects the compound not merely as a reagent, but as a bioactive pharmacophore.
[1] Its specific substitution pattern—a methoxy group at the C2 position and a primary amine at
C6—-creates a unique electronic and steric profile that differentiates it from classic 8-
aminoquinolines (e.g., Primaquine) or 4-aminoquinolines (e.g., Chloroquine). The 6-amino
position serves as a pivotal "vector” for growing the molecule into the solvent-exposed regions
of enzyme active sites, making it a prime candidate for fragment-based drug design (FBDD)
targeting PI3BK/mTOR and Pim kinases.

Chemical Profile & Structural Biology
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The Pharmacophore

The biological activity of 2-Methoxyquinolin-6-amine is dictated by three core structural
elements:

e Quinoline Core (Bicyclic System): A planar, aromatic scaffold that facilitates

stacking interactions. This is essential for intercalating into DNA base pairs (anti-infective
mechanism) or stacking between hydrophobic residues (e.g., Phenylalanine/Tyrosine gates)
in kinase ATP pockets.

o C2-Methoxy Group (-OCHs): Acts as a hydrogen bond acceptor. In kinase pockets, this often
mimics the interaction of the adenine ring of ATP with the "hinge region" of the kinase. It also
modulates lipophilicity (LogP), improving membrane permeability compared to a hydroxyl

group.

e C6-Amino Group (-NHz): A versatile handle. It acts as a hydrogen bond donor/acceptor but,
more importantly, serves as the attachment point for "tail" moieties that solubilize the drug or
reach into the ribose-binding pocket of enzymes.

Physicochemical Properties (Predicted)

e LogP: ~1.8 — 2.2 (Optimal for oral bioavailability/CNS penetration).
« Topological Polar Surface Area (TPSA): ~48 A2 (High permeability).
e H-Bond Donors: 1 (Amine).

» H-Bond Acceptors: 3 (Quinoline N, Methoxy O, Amine N).
Primary Biological Activities[2][3][4]

Kinase Inhibition (Oncology)

The most significant potential of the 2-Methoxyquinolin-6-amine scaffold lies in Tyrosine and
Serine/Threonine Kinase inhibition.

e Target:PI3K/ mTOR / Pim Kinases.
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e Mechanism: ATP-Competitive Inhibition.

» Rationale: The quinoline nitrogen (N1) and the C2-methoxy group can form a bidentate
hydrogen bonding motif with the kinase hinge region (e.g., residues Val, Glu, or Met). The
C6-amine is positioned to project substituents towards the solvent front or the P-loop,
blocking ATP access.

o Evidence: Structural analogs (e.g., 2-methoxy-6-ureido-quinolines) have demonstrated
nanomolar potency against mMTORC1/2, disrupting cancer cell metabolism and proliferation.

Anti-Infective Properties[5]

o Target:Bacterial DNA Gyrase / Topoisomerase V.
e Mechanism: DNA Intercalation and Enzyme Trapping.

» Rationale: Similar to fluoroquinolones, the planar quinoline ring intercalates into bacterial
DNA. The C2-methoxy group enhances stability against metabolic O-dealkylation compared
to longer chains, while the 6-amino group can be derivatized to mimic the C7-piperazine of
ciprofloxacin, enhancing Gram-negative penetration.

Tubulin Polymerization Inhibition[5]

o Target:Microtubules.
e Mechanism: Binding to the Colchicine site.

o Rationale: 6-methoxyquinoline derivatives (often with bulky substituents at C2 or C3) are
known to inhibit tubulin assembly, leading to cell cycle arrest in the G2/M phase. 2-
Methoxyquinolin-6-amine serves as the "head group" for these inhibitors.

Mechanism of Action: The Kinase Signhaling
Cascade

The following diagram illustrates the downstream effects of using a 2-Methoxyquinolin-6-
amine derivative to inhibit the PISBK/mTOR pathway, a primary application of this scaffold.
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Figure 1: Mechanism of Action for 2-Methoxyquinolin-6-amine derivatives acting as dual
PI3K/mTOR inhibitors. The scaffold blocks the ATP binding site, halting the phosphorylation

cascade essential for tumor survival.
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Experimental Protocols
Synthesis of 2-Methoxyquinolin-6-amine

Objective: To synthesize the core scaffold from commercially available 6-nitroquinoline or 4-
methoxyaniline precursors.

Method A: Reduction of 2-Methoxy-6-nitroquinoline This is the preferred high-yield route if the
nitro-precursor is available.

» Reagents: 2-Methoxy-6-nitroquinoline (1.0 eq), Iron powder (Fe, 5.0 eq), Ammonium
Chloride (NH4Cl, 5.0 eq), Ethanol/Water (4:1 v/v).

e Setup: Round-bottom flask equipped with a reflux condenser and magnetic stirrer.
e Procedure:
o Dissolve 2-Methoxy-6-nitroquinoline in Ethanol/Water.
o Add NHa4Cl and Fe powder.
o Heat to reflux (80°C) for 2—4 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 1:1).

o Workup: Filter hot through a Celite pad to remove iron residues. Wash the pad with hot
ethanol.

o Concentrate the filtrate under reduced pressure.

o Partition between Ethyl Acetate and Water. Wash organic layer with Brine, dry over
Naz2SO0a.

o Purification: Recrystallize from Ethanol or perform Flash Column Chromatography (SiOz,
0-5% MeOH in DCM).

* Yield: Typically 85-95%.
Method B: Functionalization via Skraup Synthesis (De Novo)

» Reactants: 4-Methoxyaniline + Glycerol + Sulfuric Acid + Nitrobenzene (Oxidant).
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e Note: This typically yields 6-methoxyquinoline.[2][3][4] Subsequent amination at C6 requires
protection/deprotection or nitration/reduction sequences which are less selective. Method A
is superior for specificity.

In Vitro Kinase Assay (Protocol for Screening)

Objective: Determine the IC50 of the scaffold or its derivatives against a specific kinase (e.g.,
PI3Ka).

o System: ADP-Glo™ Kinase Assay (Promega) or similar luminescent ADP detection.
e Preparation:

o Prepare 2.5x Kinase Buffer (Tris-HCI pH 7.5, MgClz, BSA, DTT).

o Dissolve 2-Methoxyquinolin-6-amine in 100% DMSO (Stock 10 mM).
» Reaction:

o Well 1 (Test): 2 uL Drug + 4 pL Kinase (PI3K) + 4 uL Substrate (PIP2:PS lipid substrate) +
ATP (10 uM).

o Well 2 (Pos Control): DMSO only (No inhibitor).

o Well 3 (Neg Control): No Enzyme.
¢ Incubation: 60 minutes at Room Temperature (20-25°C).
e Detection:

o Add 10 uL ADP-Glo™ Reagent (Stops reaction, consumes remaining ATP). Incubate 40
min.

o Add 20 pL Kinase Detection Reagent (Converts ADP to ATP -> Luciferase light). Incubate
30 min.

e Readout: Measure Luminescence (RLU) on a plate reader.

e Calculation:
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Structure-Activity Relationship (SAR) Map

The following visualization details how maodifications to the 2-Methoxyquinolin-6-amine
scaffold alter its biological profile.
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Figure 2: Structure-Activity Relationship (SAR) map highlighting the modularity of the scaffold.
The C6-amino group is the primary vector for optimization into potent drugs.

Safety & Handling (SDS Summary)

e GHS Classification:
o Acute Tox. 4 (Oral): Harmful if swallowed.
o Skin Irrit. 2: Causes skin irritation.
o Eye Irrit. 2A: Causes serious eye irritation.

» Storage: Keep in dark, inert atmosphere (Nitrogen/Argon), 2—8°C. Light sensitive (Quinoline
derivatives can undergo photodegradation).

» Solubility: Soluble in DMSO, Methanol, DCM. Sparingly soluble in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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